Cas no 83804-02-8 (5-[(3-Carboxy-5-methyl-4-oxocyclohexa-2,5-dien-1-ylidene)-(2,3,4-trichlorophenyl)methyl]-2-hydroxy-3-methylbenzoic acid)

• Product name: 5-[(3-Carboxy-5-methyl-4-oxocyclohexa-2,5-dien-1-ylidene)-(2,3,4-trichlorophenyl)methyl]-2-hydroxy-3-methylbenzoic acid
• CAS No: 83804-02-8
• MF: C₂₃H₁₅Cl₃O₆
• MW: 493.72060418129
• CID: 730567

5-[(3-Carboxy-5-methyl-4-oxocyclohexa-2,5-dien-1-ylidene)-(2,3,4-trichlorophenyl)methyl]-2-hydroxy-3-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,5-[(3-carboxy-5-methyl-4-oxo-2,5-cyclohexadien-1-ylidene)(trichlorophenyl)methyl]-2-hydroxy-3-methyl-,disodium salt (9CI)
• Disodium 5-[(3-carboxylato-5-methyl-4-oxo-2,5-cyclohexadien-1-ylidene)(trichlorophenyl)methyl]-3-methylsalicylate
• 5-[(3-Carboxy-5-methyl-4-oxocyclohexa-2,5-dien-1-ylidene)-(2,3,4-trichlorophenyl)methyl]-2-hydroxy-3
• 5-[(3-Carboxy-5-methyl-4-oxocyclohexa-2,5-dien-1-ylidene)-(2,3,4-trichlorophenyl)methyl]-2-hydroxy-3-methylbenzoic acid

• Inchi： 1S/C23H15Cl3O6/c1-9-5-11(7-14(20(9)27)22(29)30)17(13-3-4-16(24)19(26)18(13)25)12-6-10(2)21(28)15(8-12)23(31)32/h3-8,27H,1-2H3,(H,29,30)(H,31,32)
• InChI Key： KDOYGFXXTQWWGR-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C(=C1C=C(C(=O)O)C(C(C)=C1)=O)C1C=C(C(=O)O)C(=C(C)C=1)O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 907
• Topological Polar Surface Area: 112